1,2,3,5-tetrachloro-4-fluorobenzene
Overview
Description
1,2,3,5-Tetrachloro-4-fluorobenzene (TFCB) is a synthetic organic compound with a wide range of applications in the scientific and industrial fields. It is an important building block for the synthesis of other compounds and has been used in various research applications.
Scientific Research Applications
1,2,3,5-tetrachloro-4-fluorobenzene has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a solvent for chromatography. It has also been used as a model compound to study the properties of other compounds and as a reference material for analytical methods.
Mechanism of Action
The mechanism of action of 1,2,3,5-tetrachloro-4-fluorobenzene is not fully understood. It is believed to interact with biological molecules, such as proteins and enzymes, by forming hydrogen bonds, electrostatic interactions, and van der Waals forces. These interactions can alter the structure and function of the molecules, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,2,3,5-tetrachloro-4-fluorobenzene are not fully understood. Studies have shown that it has an inhibitory effect on the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. It has also been found to be toxic to some bacteria and fungi, and to have an estrogenic effect in some animals.
Advantages and Limitations for Lab Experiments
1,2,3,5-tetrachloro-4-fluorobenzene has several advantages for use in laboratory experiments. It is relatively inexpensive and widely available, and it is highly soluble in organic solvents. It is also relatively stable and has a low vapor pressure, making it suitable for use in closed systems. However, it is toxic and should be handled with care.
Future Directions
There are several potential future directions for research on 1,2,3,5-tetrachloro-4-fluorobenzene. These include further investigation into its mechanism of action, biochemical and physiological effects, and potential toxicity. It could also be studied for its potential applications in the synthesis of other compounds and for its use as a solvent for chromatography. Additionally, it could be used as a model compound to study the properties of other compounds. Finally, further research could be conducted to develop analytical methods for the detection and quantification of 1,2,3,5-tetrachloro-4-fluorobenzene in various samples.
Synthesis Methods
1,2,3,5-tetrachloro-4-fluorobenzene can be synthesized from the reaction of 1,2,3,5-tetrachlorobenzene with fluorine gas at 200-300°C in the presence of a catalyst. The reaction is typically carried out in a sealed tube containing the reactants and the catalyst. The reaction is exothermic and produces 1,2,3,5-tetrachloro-4-fluorobenzene as the main product. Other by-products may include 1,2,3-trichloro-4-fluorobenzene and 1,2,4,5-tetrachloro-3-fluorobenzene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,2,3,5-tetrachloro-4-fluorobenzene involves the chlorination and fluorination of benzene.", "Starting Materials": [ "Benzene", "Chlorine gas", "Fluorine gas" ], "Reaction": [ "Chlorination of benzene using chlorine gas in the presence of a catalyst such as iron or aluminum chloride to yield 1,2,3,5-tetrachlorobenzene", "Fluorination of 1,2,3,5-tetrachlorobenzene using fluorine gas in the presence of a catalyst such as cobalt trifluoride to yield 1,2,3,5-tetrachloro-4-fluorobenzene" ] } | |
CAS RN |
319-95-9 |
Product Name |
1,2,3,5-tetrachloro-4-fluorobenzene |
Molecular Formula |
C6HCl4F |
Molecular Weight |
233.9 |
Purity |
0 |
Origin of Product |
United States |
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